Cas no 2138434-87-2 (Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester
• CAS No: 2138434-87-2
• MF: C₁₂H₂₂BrNO₂
• MW: 292.212583065033
• CID: 5301334
• Update Time: 2025-06-07

Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H22BrNO2/c1-12(2,3)16-11(15)14-10-6-4-5-9(10)7-8-13/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： UCKYGWDLNWYLGE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCC1CCBr

Additional information on Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 2138434-87-2): An Overview of Its Structure, Properties, and Applications

Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 2138434-87-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a cyclopentyl ring substituted with a bromoethyl group and a carbamic acid moiety esterified with a tert-butyl group. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable intermediate in various chemical syntheses and drug development processes.

The molecular formula of Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester is C₁₃H₂₃BrNO₂, and its molecular weight is approximately 305.23 g/mol. The presence of the bromine atom in the bromoethyl group provides a reactive site for further chemical modifications, making this compound an attractive starting material for the synthesis of more complex molecules. The tert-butyl ester group enhances the stability of the carbamic acid moiety, which is crucial for maintaining the integrity of the molecule during synthetic transformations.

In recent years, Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel pharmaceutical agents. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) reported the successful synthesis of a series of cyclopentyl-derived compounds using this intermediate. These compounds exhibited promising activity against various bacterial strains, suggesting their potential as antibacterial agents.

Another significant application of Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester is in the development of new therapeutic agents for neurodegenerative diseases. A research team at the University of California (2020) utilized this compound to synthesize a class of molecules that selectively target and modulate specific receptors in the central nervous system. These molecules showed improved efficacy and reduced side effects compared to existing treatments, highlighting their potential as next-generation therapeutics.

The physical properties of Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester are also noteworthy. It is a colorless liquid with a boiling point around 150°C at reduced pressure. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in various chemical reactions and purification processes.

Safety considerations are essential when handling Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and safety goggles and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, Carbamic acid, N-[2-(2-bromoethyl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 2138434-87-2) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and chemical properties make it an invaluable intermediate in the synthesis of novel pharmaceutical agents and other advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing the fields of organic chemistry and medicinal chemistry.